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Compound of Interest

Compound Name: Ici 200355

Cat. No.: B1674269 Get Quote

Technical Support Center: ICI 200355
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with ICI
200355, a potent inhibitor of human neutrophil elastase (HNE).

Frequently Asked Questions (FAQs)
Q1: What is ICI 200355 and what is its primary mechanism of action?

ICI 200355 is a potent and selective inhibitor of human neutrophil elastase (HNE), a serine

protease involved in various inflammatory diseases. It is a substituted tripeptide ketone that

acts as a competitive inhibitor of HNE. Its primary mechanism of action involves binding to the

active site of HNE, thereby preventing the breakdown of elastin and other extracellular matrix

proteins.

Q2: What is the CAS Number for ICI 200355?

The CAS Number for ICI 200355 is 105080-32-8.

Q3: In what form is ICI 200355 typically supplied?

ICI 200355 is typically supplied as a lyophilized powder.
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Quantitative solubility data for ICI 200355 in common laboratory solvents is not readily

available in public literature or from most suppliers. The following table provides general

guidance for dissolving peptide-like compounds. It is strongly recommended to perform a small-

scale solubility test with a small amount of the compound before preparing a bulk stock

solution.

Solvent
General Recommendation
for Peptide-like Inhibitors

Notes

DMSO

Often the first choice for

creating high-concentration

stock solutions.

Many peptide-based inhibitors

are soluble in DMSO. For cell-

based assays, the final

concentration of DMSO should

be kept low (typically <0.5%) to

avoid cytotoxicity.[1]

DMF
An alternative to DMSO for

preparing stock solutions.

Can be useful if DMSO is not

suitable for the experimental

setup.

Ethanol

May be suitable for some

peptide-based compounds, but

solubility can be limited.

Often used in combination with

aqueous buffers.

Aqueous Buffers (e.g., PBS)

Direct solubility in aqueous

buffers is often low for

hydrophobic peptide-like

compounds.

Solubility can be pH-

dependent. Acidic or basic

peptides may dissolve better in

buffers with a corresponding

pH.[2]

Stability and Storage
Specific stability studies for ICI 200355 in various solvents and conditions have not been

published. The following are best-practice recommendations for the storage of peptide-like

inhibitors.
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Condition Recommendation Rationale

Lyophilized Powder

Store at -20°C or -80°C in a

desiccator, protected from

light.[3]

Minimizes degradation from

moisture, light, and

temperature fluctuations,

ensuring long-term stability.

Stock Solutions (in

DMSO/DMF)

Aliquot and store at -80°C.

Avoid repeated freeze-thaw

cycles.

Aliquoting prevents

degradation of the entire stock

with each use. Freezing at

-80°C significantly slows down

chemical degradation in

solution.

Aqueous Solutions

Prepare fresh for each

experiment. If short-term

storage is necessary, store at

4°C for no more than 24 hours.

Peptide-like compounds are

more susceptible to

degradation and microbial

contamination in aqueous

solutions.
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Issue Possible Cause Recommended Solution

Difficulty Dissolving the

Compound

The compound may have low

solubility in the chosen solvent.

- Try a different solvent. DMSO

is often a good starting point

for peptide-like inhibitors. -

Gently warm the solution (to

37°C) or use sonication to aid

dissolution. - For aqueous

solutions, try adjusting the pH.

Since ICI 200355 is a

tripeptide, its charge and

solubility will be pH-dependent.

Precipitation of the Compound

upon Dilution

The compound's solubility limit

has been exceeded in the final

buffer.

- Prepare a more dilute stock

solution. - Add the stock

solution to the aqueous buffer

slowly while vortexing. -

Consider including a small

percentage of an organic co-

solvent (like DMSO or ethanol)

in your final assay buffer, if

your experimental system

allows.

Inconsistent Experimental

Results

- Degradation of the stock

solution. - Inaccurate

concentration of the stock

solution due to incomplete

dissolution. - Adsorption of the

compound to plasticware.

- Prepare fresh stock solutions

and store them properly in

single-use aliquots at -80°C. -

Ensure the compound is fully

dissolved before making

dilutions. - Use low-protein-

binding tubes and pipette tips.

Low or No Inhibitory Activity - The compound has

degraded. - Incorrect assay

conditions.

- Use a fresh aliquot of the

inhibitor. - Verify the activity of

the human neutrophil elastase

with a known control inhibitor. -

Ensure the assay buffer

composition and pH are
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optimal for both the enzyme

and the inhibitor.

Experimental Protocols and Methodologies
The following are generalized protocols based on the available literature and common

practices for working with HNE inhibitors.

Preparation of a Stock Solution (General Protocol)
Allow the vial of lyophilized ICI 200355 to equilibrate to room temperature before opening to

prevent condensation.

Add a small volume of anhydrous DMSO to the vial to create a high-concentration stock

solution (e.g., 10 mM).

Vortex gently until the powder is completely dissolved. Sonication can be used if necessary.

Aliquot the stock solution into single-use, low-protein-binding microcentrifuge tubes.

Store the aliquots at -80°C.

In Vitro Human Neutrophil Elastase (HNE) Inhibition
Assay
This is a general workflow for assessing the inhibitory activity of ICI 200355.
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Preparation

Assay Execution Data Analysis

Prepare serial dilutions
of ICI 200355 in

assay buffer
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ICI 200355 or vehicle
(e.g., 15 min at 37°C)
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substrate solution

Initiate reaction by
adding substrate

Measure fluorescence
kinetically over time

Plot reaction rates
vs. inhibitor concentration Calculate IC50 value

Click to download full resolution via product page

Fig. 1: General workflow for an in vitro HNE inhibition assay.

Signaling Pathway
The diagram below illustrates the mechanism of action of ICI 200355 as a competitive inhibitor

of human neutrophil elastase (HNE).
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Fig. 2: Mechanism of action of ICI 200355.

This diagram shows that activated neutrophils release HNE, which then degrades elastin and

other extracellular matrix proteins. ICI 200355 acts as a competitive inhibitor, binding to HNE

and preventing this degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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